Cas no 1227579-44-3 (4-fluoro-3-methyl-1H-pyridin-2-one)

• Product Name: 4-fluoro-3-methyl-1H-pyridin-2-one
• CAS No: 1227579-44-3
• MF: C₆H₆FNO
• MW: 127.116344928741
• CID: 2618167
• PubChem ID: 72212936
• Update Time: 2025-11-02

4-fluoro-3-methyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methyl-1H-pyridin-2-one
• 4-fluoro-3-methyl-1,2-dihydropyridin-2-one
• SCHEMBL24504708
• EN300-7612182
• 4-FLUORO-3-METHYLPYRIDIN-2-OL
• 1227579-44-3
• AB71318
• 870-561-1

• Inchi： 1S/C6H6FNO/c1-4-5(7)2-3-8-6(4)9/h2-3H,1H3,(H,8,9)
• InChI Key： OAAKHMOSUNJSGG-UHFFFAOYSA-N
• SMILES： FC1C=CNC(C=1C)=O

Computed Properties

• Exact Mass: 127.043341977Da
• Monoisotopic Mass: 127.043341977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-fluoro-3-methyl-1H-pyridin-2-one

Recent Advances in the Study of 4-fluoro-3-methyl-1H-pyridin-2-one (CAS: 1227579-44-3)

The compound 4-fluoro-3-methyl-1H-pyridin-2-one (CAS: 1227579-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridinone structure, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of 4-fluoro-3-methyl-1H-pyridin-2-one is its role as a potent inhibitor of specific enzymatic targets. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high selectivity and efficacy against bacterial DNA gyrase, making it a promising candidate for the development of novel antibiotics. The study utilized a combination of X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and the target enzyme.

In addition to its antimicrobial properties, 4-fluoro-3-methyl-1H-pyridin-2-one has also been investigated for its potential in oncology. A recent preclinical study highlighted its ability to modulate key signaling pathways involved in cancer cell proliferation and apoptosis. The compound was found to inhibit the activity of certain kinases that are often overexpressed in malignant tumors, suggesting its utility as a targeted therapy. These findings were corroborated by in vitro and in vivo experiments, which showed significant tumor growth inhibition in mouse models.

The synthetic accessibility of 4-fluoro-3-methyl-1H-pyridin-2-one has also been a focal point of recent research. A team of chemists developed an efficient, scalable synthesis route that minimizes the use of hazardous reagents and reduces overall production costs. This advancement is particularly important for facilitating future clinical development and commercialization of the compound. The optimized synthetic protocol was detailed in a recent issue of Organic Process Research & Development, highlighting the importance of green chemistry principles in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 4-fluoro-3-methyl-1H-pyridin-2-one. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicological assessments are required to ensure its safety profile before advancing to human trials. Ongoing research aims to address these limitations through rational drug design and formulation strategies.

In conclusion, 4-fluoro-3-methyl-1H-pyridin-2-one (CAS: 1227579-44-3) represents a versatile scaffold with significant therapeutic potential. Its dual applications in antimicrobial and anticancer research underscore its value as a lead compound for drug discovery. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. The continued exploration of this compound highlights the dynamic interplay between chemical synthesis, biological evaluation, and translational medicine in the pursuit of novel therapeutics.